4-n-Butyl-3',4'-dichlorobenzophenone

• IUPAC Name: (4-butylphenyl)-(3,4-dichlorophenyl)methanone
• InChI: InChI=1S/C17H16Cl2O/c1-2-3-4-12-5-7-13(8-6-12)17(20)14-9-10-15(18)16(19)11-14/h5-11H,2-4H2,1H3
• InChI Key: UVZCNZSQWZEZMX-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C17H16Cl2O
• DSSTOX Substance ID: DTXSID40373806
• Molecular Weight: 307.2 g/mol
• CAS No.: 844885-30-9

Description

4-n-Butyl-3',4'-dichlorobenzophenone is a useful research compound. Its molecular formula is C17H16Cl2O and its molecular weight is 307.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Polymer Synthesis and Modification :

  • 4-n-Butyl-3',4'-dichlorobenzophenone is used in the synthesis of high molecular weight poly(p-phenyleneethynylenes) by alkyne metathesis, which forms under concomitant evolution of butyne. This process utilizes a highly active catalyst system formed from commercially available Mo(CO)6 and 4-chlorophenol or 4-trifluoromethylphenol in situ at 140 °C in 1,2-dichlorobenzene (Kloppenburg, Jones, & Bunz, 1999).
  • It is also involved in the preparation of novel polyimides containing twisted structures derived from 4-(4-amino-2-chlorophenyl)-1-(4-aminophenoxy)-2,6-di-tert-butylbenzene. These polyimides exhibit low dielectric constants, low moisture absorption, excellent solubility, and high glass transition temperatures, making them useful in various industrial applications (Chern, Twu, & Chen, 2009).

• Chemical Reactions and Catalysis :

  • In the field of organic synthesis, this compound is involved in the ultrasound-assisted preparation of 1-butoxy-4-nitrobenzene. This process uses a multi-site phase-transfer catalyst for the reaction of 4-nitrophenol with n-butyl bromide, demonstrating an innovative method in organic synthesis (Harikumar & Rajendran, 2014).

• Material Science and Stability Studies :

  • The compound has been studied for its role in the activation of receptors in plastics, revealing insights into the effects of phenols and plasticizers widely used in the plastic industry (Krüger, Long, & Bonefeld‐Jørgensen, 2008).
  • It is also used in the synthesis of novel copolymers of styrene and phenoxy ring-substituted butyl 2-cyano-3-phenyl-2-propenoates. This research contributes to the development of new materials with potential applications in various industrial sectors (Kharas et al., 2016).

• Photochemical and Antioxidant Studies :

  • Research on the synthesis of (3‐tert‐butyl‐4‐hydroxy‐5‐methylphenyl) propionate derivatives and their thermal antioxidation behavior for Polyoxymethylene (POM) explores the use of this compound in enhancing the stability of POM, which is increasingly used in the car industry (Park et al., 2012).